N-(3-(6-ethoxypyridazin-3-yl)phenyl)-2-(thiophen-2-yl)acetamide
Description
N-(3-(6-ethoxypyridazin-3-yl)phenyl)-2-(thiophen-2-yl)acetamide is a synthetic compound that has gained attention in the field of pharmaceutical research due to its potential therapeutic applications. The compound is currently being studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Anticancer Activity
Compounds with pyridazinone structures have been studied for their anticancer properties . For instance, derivatives of pyridazinone have shown promising cytotoxic effects against human breast cancer cells . The presence of a thiophene moiety, as in the compound , could potentially enhance these properties, suggesting its application in the development of new anticancer agents.
Antimicrobial and Antibacterial Activities
Pyridazinone derivatives are also known for their antimicrobial and antibacterial activities . The introduction of various substituents can enhance these effects . The ethoxy group and the thiophene ring in “N-(3-(6-ethoxypyridazin-3-yl)phenyl)-2-(thiophen-2-yl)acetamide” may contribute to these activities, indicating its use in creating new antibiotics or disinfectants.
Anticonvulsant Effects
The pyridazinone core structure has been associated with anticonvulsant effects . This application is significant in the pharmaceutical industry for the development of treatments for epilepsy and other seizure disorders .
Antiviral and Anti-HIV Properties
Research has indicated that pyridazinone derivatives can exhibit antiviral and anti-HIV properties . The compound’s structure could be explored for its potential use in antiretroviral therapies .
Anti-inflammatory and Analgesic Applications
The pyridazinone and thiophene components are known to possess anti-inflammatory and analgesic properties . This suggests the compound’s application in pain relief and inflammation management .
Antidepressant Potential
Some pyridazinone derivatives have shown antidepressant potential . The compound could be investigated for its efficacy in treating depression and related mood disorders .
Cardiotonic Effects
Pyridazinone structures have been linked to cardiotonic effects , which could make the compound useful in treating certain cardiovascular conditions .
Antidiabetic Activity
Lastly, the structural features of pyridazinone and thiophene might offer antidiabetic activity . This application could lead to the development of new therapeutic agents for diabetes management .
properties
IUPAC Name |
N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2-thiophen-2-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2S/c1-2-23-18-9-8-16(20-21-18)13-5-3-6-14(11-13)19-17(22)12-15-7-4-10-24-15/h3-11H,2,12H2,1H3,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXKDBRSKGQDPIS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)CC3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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